Cas no 2870666-93-4 (1H-Pyrrolo[3,2-c]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro-5-(2,2,2-trifluoroacetyl)- )
1H-Pyrrolo[3,2-c]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro-5-(2,2,2-trifluoroacetyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4,5,6,7-Tetrahydro-5-(2,2,2-trifluoroacetyl)-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid (ACI)
- 1H-Pyrrolo[3,2-c]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro-5-(2,2,2-trifluoroacetyl)-
-
- Inchi: 1S/C10H9F3N2O3/c11-10(12,13)9(18)15-2-1-6-5(4-15)3-7(14-6)8(16)17/h3,14H,1-2,4H2,(H,16,17)
- InChI Key: QWHRNMLYPZQYGG-UHFFFAOYSA-N
- SMILES: O=C(C1NC2CCN(CC=2C=1)C(C(F)(F)F)=O)O
1H-Pyrrolo[3,2-c]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro-5-(2,2,2-trifluoroacetyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37467014-0.05g |
5-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine-2-carboxylic acid |
2870666-93-4 | 0.05g |
$816.0 | 2023-07-07 | ||
| Enamine | EN300-37467014-0.1g |
5-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine-2-carboxylic acid |
2870666-93-4 | 0.1g |
$855.0 | 2023-07-07 | ||
| Enamine | EN300-37467014-0.25g |
5-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine-2-carboxylic acid |
2870666-93-4 | 0.25g |
$893.0 | 2023-07-07 | ||
| Enamine | EN300-37467014-0.5g |
5-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine-2-carboxylic acid |
2870666-93-4 | 0.5g |
$933.0 | 2023-07-07 | ||
| Enamine | EN300-37467014-1.0g |
5-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine-2-carboxylic acid |
2870666-93-4 | 1.0g |
$971.0 | 2023-07-07 | ||
| Enamine | EN300-37467014-2.5g |
5-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine-2-carboxylic acid |
2870666-93-4 | 2.5g |
$1903.0 | 2023-07-07 | ||
| Enamine | EN300-37467014-5.0g |
5-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine-2-carboxylic acid |
2870666-93-4 | 5.0g |
$2816.0 | 2023-07-07 | ||
| Enamine | EN300-37467014-10.0g |
5-(2,2,2-trifluoroacetyl)-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine-2-carboxylic acid |
2870666-93-4 | 10.0g |
$4176.0 | 2023-07-07 |
1H-Pyrrolo[3,2-c]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro-5-(2,2,2-trifluoroacetyl)- Related Literature
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 1H-Pyrrolo[3,2-c]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro-5-(2,2,2-trifluoroacetyl)-
Introduction to 1H-Pyrrolo[3,2-c]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro-5-(2,2,2-trifluoroacetyl)- (CAS No. 2870666-93-4)
1H-Pyrrolo[3,2-c]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro-5-(2,2,2-trifluoroacetyl)-, identified by its CAS number 2870666-93-4, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyridine class, a structural motif renowned for its diverse biological activities and potential therapeutic applications. The presence of a tetrahydro structure and a trifluoroacetyl substituent at the 5-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.
The 1H-Pyrrolo[3,2-c]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro-5-(2,2,2-trifluoroacetyl)- scaffold has been extensively studied for its role in modulating various biological pathways. Recent advancements in medicinal chemistry have highlighted its potential as an intermediate in the synthesis of novel bioactive molecules. The trifluoroacetyl group enhances lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the pyrrolopyridine core is known to interact with multiple targets in biological systems, including enzymes and receptors involved in cancer progression and inflammation.
In the realm of oncology research, 1H-Pyrrolo[3,2-c]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro-5-(2,2,2-trifluoroacetyl)- has been explored as a key component in the development of small-molecule inhibitors. Studies have demonstrated its ability to disrupt key signaling pathways implicated in tumor growth and metastasis. The tetrahydro modification at the 4-position contributes to optimal binding affinity with target proteins by fine-tuning steric interactions. Furthermore, the fluorinated acetyl moiety enhances binding specificity and reduces off-target effects.
Recent publications have underscored the compound's significance in preclinical models of human diseases. Researchers have reported promising results from in vitro assays showing its inhibitory activity against enzymes such as kinases and proteases. These enzymes are pivotal in regulating cellular processes that are dysregulated in pathological conditions. The structural versatility of 1H-Pyrrolo[3,2-c]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro-5-(2,2,2-trifluoroacetyl)- allows for further derivatization to optimize pharmacokinetic profiles and enhance therapeutic efficacy.
The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods play a crucial role in constructing the desired framework efficiently. The robustness of these synthetic routes ensures scalability for industrial production.
From a computational chemistry perspective,1H-Pyrrolo[3,2-c]pyridine-2-carboxylic acid, particularly its tetrahydro derivative with a trifluoroacetyl group, exhibits intriguing electronic properties due to the presence of nitrogen heteroatoms and fluorinated substituents. Molecular modeling studies have revealed that this compound can adopt multiple conformations depending on the environment it is exposed to. These conformational changes are critical for understanding its interaction with biological targets at an atomic level.
The pharmacological profile of this compound has been further elucidated through structure-activity relationship (SAR) studies. By systematically modifying various functional groups while retaining the core pyrrolopyridine scaffold, researchers have identified key structural features that contribute to its bioactivity. This iterative approach has led to the discovery of several analogs with improved potency and selectivity against specific disease-related targets.
In conclusion,1H-Pyrrolo[3, 2-c]pyridine- - -carboxylic acid, particularly its tetrahydro derivative substituted with a - -trifluoroacetyl group (CAS No.:2870666-93-4), represents a promising pharmacophore in drug discovery efforts。 Its unique structural attributes, coupled with recent findings from preclinical studies, position it as a valuable candidate for further exploration in therapeutic development。 As research continues, this compound is expected to contribute significantly to advancements in medicine, offering new hope for treating complex diseases through innovative chemical biology approaches。
2870666-93-4 (1H-Pyrrolo[3,2-c]pyridine-2-carboxylic acid, 4,5,6,7-tetrahydro-5-(2,2,2-trifluoroacetyl)- ) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)